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Compound of Interest

Compound Name:
N-(2-

chlorobenzyl)methanesulfonamide

CAS No.: 42134-77-0

Cat. No.: B2759435

Get Quote

Executive Summary & Chemical Identification
This guide mandates the operational protocols for the safe handling and disposal of N-(2-
chlorobenzyl)methanesulfonamide.[1] Due to the presence of the chlorine atom on the

benzyl ring and the sulfonamide moiety, this compound is classified as Halogenated Organic

Waste.

Strict adherence to these protocols is required to prevent environmental contamination

(specifically the formation of dioxins during improper combustion) and to ensure compliance

with EPA (RCRA) and local hazardous waste regulations.[1]
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Parameter Data / Specification

Chemical Name N-(2-chlorobenzyl)methanesulfonamide

Molecular Formula C₈H₁₀ClNO₂S

Structural Feature
Secondary sulfonamide with a halogenated

aromatic ring

Physical State Solid (Crystalline powder)

Primary Hazard Class Irritant / Halogenated Organic

Waste Stream ID HAL-ORG-SOL (Halogenated Organic Solid)

Hazard Assessment & Safety Profile
Scientific Rationale: While specific toxicological data for this intermediate may be sparse, the

structural combination of a sulfonamide and a halogenated aromatic requires a conservative

safety approach. Sulfonamides are known sensitizers, and halogenated aromatics are

persistent environmental pollutants.

Likely Hazard Profile (Conservative Default):

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[4]

H411: Toxic to aquatic life with long-lasting effects (inferred from chlorinated aromatics).[1][2]

Mandatory PPE:

Respiratory: N95 mask (for solid dust) or Fume Hood (if in solution).[1]

Dermal: Nitrile gloves (0.11 mm minimum thickness).[2] Double glove if handling solutions

>100 mM.

Ocular: Chemical splash goggles (ANSI Z87.1).
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Disposal Decision Workflow
Operational Logic: The disposal path is determined by the physical state of the waste.

Halogenated compounds must never be mixed with non-halogenated solvents (e.g., pure

acetone/ethanol) intended for fuel blending, as this contaminates the entire waste stream.

Protocol Key

Waste Generation:
N-(2-chlorobenzyl)methanesulfonamide

Determine Physical State

Solid Waste
(Powder/Crystals)

Pure Substance

Liquid Waste
(Dissolved in Solvent)

Solution (DMSO/MeOH)

Trace Residue
(Vials/Spatulas)

Empty Containers

Stream: HAL-ORG-SOLID
Container: Wide-mouth HDPE Jar

Stream: HAL-ORG-SOLVENT
Container: Glass/HDPE Carboy

(Segregated)

Triple Rinse with Acetone

Destruction Method:
High-Temp Incineration (>1100°C)

with HCl Scrubbing

Collect Rinsate

Critical Decision HazMat Stream
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Figure 1: Decision tree for segregating N-(2-chlorobenzyl)methanesulfonamide waste

streams. Note the convergence of rinsate into the liquid halogenated stream.

Step-by-Step Disposal Protocols
Use this for expired stocks, spilled powder, or failed synthesis solids.[2]

Containment: Transfer the solid material into a wide-mouth High-Density Polyethylene

(HDPE) jar. Glass is acceptable but poses a breakage risk.

Labeling: Apply a hazardous waste tag immediately.[2]

Constituent: "N-(2-chlorobenzyl)methanesulfonamide"[1]

Hazard Checkbox: [x] Toxic [x] Irritant [x] Halogenated.[1][2]

Segregation: Do not mix with silica gel or other solid supports unless authorized by your

facility's EHS, as this increases disposal weight/cost.

Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary container. Keep

away from strong oxidizers.[3]

Use this for compound dissolved in DMSO, Methanol, Dichloromethane, etc.[2]

Stream Selection: Pour into the Halogenated Solvent waste carboy.

Critical: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the solute

(N-(2-chlorobenzyl)methanesulfonamide) classifies the entire mixture as halogenated.

[1]

Compatibility Check: Ensure the waste container does not contain strong acids or active

metals (e.g., Sodium hydride), which could react with the sulfonamide functional group.

Logging: Record the approximate concentration and volume on the waste log sheet.

Glassware/Vials: Triple rinse with a minimal amount of acetone or methanol.[2]

Action: Pour the rinsate into the Halogenated Solvent waste container (Protocol B).[2]
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Glass Disposal: Deface the label on the empty vial and dispose of it in the "Glass/Sharps"

bin (non-hazardous).

Gloves/Paper Towels: If heavily contaminated, place in a clear hazardous waste bag labeled

"Solid Debris - Halogenated Contamination." If only incidentally contaminated, standard lab

trash is often permissible (verify with local EHS).

Scientific Integrity & Regulatory Context
Why Segregate Halogenated Waste? The chlorine atom in N-(2-
chlorobenzyl)methanesulfonamide is the critical factor driving these protocols.[1]

Combustion Chemistry: When halogenated organics are incinerated at standard

temperatures (<850°C), they can form Dioxins and Furans (PCDDs/PCDFs), which are

highly toxic and persistent.[2]

Required Treatment: This waste stream requires High-Temperature Incineration (approx.

1100–1200°C) with specific residence times and flue gas scrubbing systems to capture the

resulting Hydrogen Chloride (HCl) gas [1].[1]

Cost Implication: Halogenated waste disposal is significantly more expensive than non-

halogenated waste. Proper segregation prevents "up-classifying" cheaper waste streams.[1]

Self-Validating Safety Check:

Before closing the container: Did you check the pH? Sulfonamides are generally stable, but if

the waste solution is highly acidic (pH < 2), it should be neutralized to pH 5-9 to prevent

corrosion of the waste drum during storage [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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